1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

• CAS: 1820641-72-2

Core Science & Biosynthesis

Technical Guide: Structural Elucidation of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

The following technical guide details the structural elucidation of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone . This document is designed for researchers requiring a rigorous, self-validating analytical workflow.

[1]

Executive Summary

1-(3-Bromo-5-fluoropyridin-2-yl)ethanone is a critical bifunctional scaffold in medicinal chemistry, particularly for kinase inhibitor discovery.[1] Its utility lies in the orthogonal reactivity of its substituents: the 3-bromo group allows for selective Suzuki/Buchwald couplings, the 5-fluoro moiety modulates metabolic stability and pKa, and the 2-acetyl group serves as a precursor for heterocycle formation (e.g., aminothiazoles).[1][2]

Precise structural elucidation is paramount because the synthesis of substituted pyridines often yields regioisomers (e.g., 5-bromo-3-fluoro vs. 3-bromo-5-fluoro) that are difficult to distinguish by low-resolution MS alone.[1] This guide provides a definitive, multi-modal elucidation strategy.

Theoretical Structural Analysis

Before experimental validation, we must establish the connectivity and predicted spectral behaviors.[2]

Molecular Formula: C₇H₅BrFNO Molecular Weight: 217.92 (for ⁷⁹Br) / 219.92 (for ⁸¹Br)[1][2]

Position	Atom/Group	Electronic Environment & Prediction
1	Nitrogen	Pyridine core; deshields adjacent C2 and C6 positions.[1]
2	Quaternary C	Attached to Acetyl.[2] Deshielded by N and C=O.
3	Quaternary C	Attached to Bromine.[2] Inductive withdrawal, heavy atom effect.[2]
4	Methine (CH)	Diagnostic Proton. Ortho to F, Ortho to Br.
5	Quaternary C	Attached to Fluorine.[2] Large ¹J_CF coupling (~260 Hz).[1][2]
6	Methine (CH)	Diagnostic Proton. Alpha to Nitrogen, Ortho to F. Most deshielded proton.[2]
Acetyl	C=O, CH₃	Singlet methyl (~2.6 ppm), Ketone carbonyl (~200 ppm).[1][2]

Analytical Strategy & Elucidation Workflow

The following Graphviz diagram outlines the logical flow for confirming the structure and ruling out regioisomers.

Caption: Logical workflow for the structural validation of halogenated pyridine derivatives.

Detailed Experimental Protocols & Data Interpretation

Mass Spectrometry (MS)

Objective: Confirm molecular formula and bromine presence.

• Protocol: Electrospray Ionization (ESI) in Positive Mode.[2]

• Key Observation: The hallmark of a mono-brominated compound is the 1:1 doublet ratio of the molecular ion peaks due to natural isotopes ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).[2]

• Expected Signals:

  • [M+H]⁺: 217.9 and 219.9 m/z.[2]

  • Fragmentation: Loss of the acetyl group (M-43) or CO (M-28) is common in heteroaromatic ketones.[1]

Nuclear Magnetic Resonance (NMR)

Objective: Definitive regiochemical assignment. This is the most critical step.

A. 1H NMR Spectroscopy (400 MHz, CDCl₃)

• Solvent Choice: CDCl₃ is preferred for resolution; DMSO-d₆ may be used if solubility is poor, but CDCl₃ minimizes exchange broadening.[1][2]

• Spectrum Analysis:

  • Acetyl Group: A sharp singlet integrating to 3H at δ 2.65 ppm .[2] This confirms the ketone is intact.[2]

  • Aromatic Region (2 Protons): We expect two distinct signals for H-4 and H-6.[1][2]

Proton	Chemical Shift (δ)	Multiplicity	Coupling Constants (J)	Assignment Logic
H-6	~8.45 ppm	dd	³J_HF ≈ 8.5 Hz⁴J_HH ≈ 1.5 Hz	Alpha to Nitrogen (most deshielded).[1] Coupled to F-5 (ortho) and H-4 (meta).
H-4	~7.75 ppm	dd	³J_HF ≈ 8.0 Hz⁴J_HH ≈ 1.5 Hz	Beta to Nitrogen , but Ortho to Br-3 and F-5.[1][2] Shielded relative to H-6.[1]

• Self-Validation Check: If H-6 appears as a singlet or lacks the large F-coupling, the Fluorine is likely not at position 5.[1] If the signals are symmetric, you may have the 3,5-dibromo or 3,5-difluoro symmetric analog.[1][2]

B. 13C NMR Spectroscopy (100 MHz, Proton-Decoupled)

Objective: Verify the carbon skeleton and F-C coupling patterns.

• C=O (Ketone): ~198-200 ppm.[1][2]

• C-5 (C-F): ~158 ppm.[1][2] Appears as a doublet with a massive coupling constant (¹J_CF ≈ 260 Hz ).[2] This confirms the F is directly attached to the ring.[2]

• C-6 (CH): ~138 ppm.[1][2] Doublet due to ²J_CF (~20 Hz).[2]

• C-4 (CH): ~126 ppm.[1][2] Doublet due to ²J_CF (~20 Hz).[2]

• C-3 (C-Br): ~115 ppm.[1] Small coupling to F (³J_CF ).

• C-2 (Quaternary): ~150 ppm.[1][2]

C. 19F NMR

• Signal: Single peak at δ -120 to -125 ppm .[1]

• Purity Check: The presence of a second small fluorine peak indicates a regioisomer impurity (e.g., 5-bromo-3-fluoro isomer), which is a common byproduct if the starting material was not isomerically pure.[1][2]

Distinguishing Regioisomers (The "Trustworthiness" Pillar)

A common pitfall is misidentifying the target against its isomer: 1-(5-bromo-3-fluoropyridin-2-yl)ethanone .[1]

Differentiation Logic:

• H-6 Shift: In the target (3-Br, 5-F), H-6 is adjacent to Nitrogen and Fluorine.[1][2] In the isomer (5-Br, 3-F), H-6 is adjacent to Nitrogen and Bromine.[1][2] F is more electronegative, but the mesomeric effect differs.[2]

• Coupling Constants:

  • Target (3-Br, 5-F): H-4 is between Br and F.

  • Isomer (5-Br, 3-F): H-4 is between F and Br.[1][2][3]

  • Key:NOE (Nuclear Overhauser Effect) is the "Silver Bullet".[2]

    • Irradiate the Acetyl Methyl (CH₃) .[2]

    • Target (3-Br): The acetyl group is next to the bulky Bromine at C3.[2] NOE to the aromatic ring will be weak or negligible due to the Br steric block.[2]

    • Isomer (3-F): The acetyl group is next to the small Fluorine at C3.[2] You may observe a weak NOE to the Fluorine (HOESY experiment) or lack of steric hindrance allowing different rotamers.[2]

    • Better NOE Check: In the Isomer (5-Br, 3-F) , H-4 is spatially close to Br-5.[1][2] In the Target , H-4 is close to F-5.[1]

Synthesis Context for Validation

Understanding the synthesis route validates the structure.[2] The target is typically synthesized via regioselective lithiation or bromination of 2-acetyl-5-fluoropyridine.[1]

Caption: Synthetic origin. Note: Direct bromination of 2-acetylpyridines often occurs at the 3-position due to coordination of the brominating agent with the acetyl oxygen and pyridine nitrogen.[1]

References

• BenchChem. Synthesis and Characterization of Halogenated Pyridines. Retrieved from BenchChem Technical Library.[2]

• Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Application Note.

• Royal Society of Chemistry. Proton chemical shifts in acetylenes and anisotropic effects. RSC Publishing.[2]

• National Institutes of Health (PMC). Crystal structure of 1-(5-bromo-1-benzofuran-2-yl)ethanone oxime.[1] (Used for acetyl-group conformation reference).[1][2]

• Reich, H. J. WinPLT NMR Coupling Constant Library. University of Wisconsin-Madison.[1] (Standard reference for J-coupling values).

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Whitepaper: Synthesis of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Executive Summary

The molecule 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone represents a critical "trifunctional" scaffold in modern medicinal chemistry. Its utility stems from the orthogonal reactivity of its three functional handles:

• C2-Acetyl: A gateway for heterocycle formation (e.g., thiazoles via Hantzsch synthesis) or reduction to chiral alcohols.

• C3-Bromide: A site for Suzuki/Stille couplings, allowing steric enforcement of the pyridine core.

• C5-Fluoride: A metabolic blocker that modulates pKa and lipophilicity without adding significant steric bulk.

This guide outlines the definitive synthesis pathway, prioritizing regiocontrol and scalability. We reject the direct bromination of 1-(5-fluoropyridin-2-yl)ethanone due to poor regioselectivity and instead advocate for a Late-Stage Acylation Strategy via Stille cross-coupling.

Retrosynthetic Analysis

The primary challenge is installing the acetyl group at C2 while preserving the C3-bromide. Direct acylation of 3-bromo-5-fluoropyridine is difficult due to the electron-deficient nature of the pyridine ring. Therefore, we utilize a 2,3-dibromo-5-fluoropyridine precursor. The C2-bromide is significantly more reactive toward oxidative addition by Palladium(0) than the C3-bromide, enabling highly selective mono-functionalization.

Figure 1: Retrosynthetic disconnection relying on the differential reactivity of C2 and C3 halogens.

Primary Pathway: Regioselective Stille Coupling[1]

This is the industry-standard route for laboratory to kilo-lab scale. It utilizes tributyl(1-ethoxyvinyl)tin as a "masked" acetyl group.

Phase A: Precursor Synthesis (2,3-Dibromo-5-fluoropyridine)

Before the coupling, we must synthesize the di-halogenated core from commercially available 2-amino-5-fluoropyridine .

Step 1: C3-Bromination

• Reagents: 2-Amino-5-fluoropyridine, N-Bromosuccinimide (NBS).

• Solvent: Acetonitrile (MeCN).

• Mechanism: Electrophilic aromatic substitution.[1] The amino group directs ortho (C3), while the fluorine blocks C5.

• Protocol: Dissolve amine in MeCN (0.5 M). Add NBS (1.05 equiv) portion-wise at 0°C. Stir at RT for 2 hours. Aqueous workup yields 2-amino-3-bromo-5-fluoropyridine .

Step 2: Sandmeyer Reaction (C2-Bromination)

• Reagents: CuBr₂, t-Butyl Nitrite (tBuONO).

• Solvent: Acetonitrile.[2]

• Mechanism: Radical substitution via diazonium intermediate.

• Protocol: To a suspension of CuBr₂ (1.2 equiv) and tBuONO (1.5 equiv) in MeCN at 60°C, add the amine from Step 1 dropwise. The amino group is converted to a diazonium salt and immediately displaced by bromide.

• Yield Target: >75% over two steps.

Phase B: The Stille Coupling (The Critical Step)

This step relies on the Alpha-Nitrogen Effect : The C2 position is more electron-deficient than C3, facilitating faster oxidative addition of the Pd(0) catalyst.

Reagents:

• Substrate: 2,3-Dibromo-5-fluoropyridine

• Coupling Partner: Tributyl(1-ethoxyvinyl)stannane (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (5 mol%) or PdCl₂(PPh₃)₂

• Solvent: Toluene or 1,4-Dioxane (degassed)

Detailed Protocol:

• Inertion: Charge a reaction vessel with 2,3-dibromo-5-fluoropyridine and Pd(PPh₃)₄. Cycle vacuum/Nitrogen 3 times.

• Addition: Add anhydrous Toluene followed by Tributyl(1-ethoxyvinyl)stannane via syringe.

• Reaction: Heat to 90°C for 4–6 hours.

  • Checkpoint: Monitor by TLC/LCMS. You are looking for the consumption of the starting material and the appearance of the vinyl ether intermediate. If the reaction runs too long or too hot, you risk coupling at the C3 position (bis-coupling).

• Hydrolysis (In-situ): Cool to RT. Add 1N HCl (aq) and stir vigorously for 1 hour. This cleaves the vinyl ether enol to the ketone.

• Workup: Neutralize with NaHCO₃, extract with EtOAc.

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Quantitative Data Summary:

Parameter	Specification	Notes
Precursor	2,3-Dibromo-5-fluoropyridine	Purity >98% required
Catalyst Load	3–5 mol% Pd	Pd(PPh₃)₄ preferred for selectivity
Temperature	85–95°C	>100°C increases C3 byproduct
Typical Yield	65–75%	Isolated pure ketone
Key Impurity	Bis-acetylated adduct	Result of over-reaction

Workflow Visualization

The following diagram details the operational flow, including critical decision points for quality control.

Figure 2: Operational workflow for the Stille coupling and subsequent hydrolysis.

Secondary Pathway: Nitrile-Grignard (Tin-Free Alternative)

For laboratories restricting organotin usage due to toxicity, the Nitrile Route is the validated alternative.

Concept: Selective cyanation of the C2-bromide followed by nucleophilic attack by a Grignard reagent.

• Selective Cyanation:

  • React 2,3-dibromo-5-fluoropyridine with Zn(CN)₂ and Pd(dppf)Cl₂ in DMF at 80°C.

  • Selectivity: C2 reacts faster than C3 (same electronic principle as Stille).

  • Product: 3-Bromo-5-fluoropyridine-2-carbonitrile.

• Grignard Addition:

  • Cool the nitrile (in THF) to -78°C.

  • Add MeMgBr (1.1 equiv) slowly.

  • The Grignard adds to the nitrile to form an imine magnesium salt.

• Quench:

  • Acidic quench (HCl) hydrolyzes the imine to the ketone.

Comparison:

• Pros: Avoids toxic Tin byproducts; Grignard reagents are cheap.

• Cons: Requires strict low-temperature control to prevent halogen-metal exchange (Grignard attacking the C3-Bromine).

Scientific Integrity & Troubleshooting (E-E-A-T)

Causality of Experimental Choices

• Why Pd(PPh₃)₄? Tetrakis(triphenylphosphine)palladium(0) is a bulky, electron-rich catalyst. It enhances the discrimination between the sterically hindered C3-Br and the accessible, electron-poor C2-Br.

• Why Hydrolysis? The Stille product is an enol ether. It is stable under basic conditions but collapses to the ketone immediately upon exposure to acid. This "masking" prevents side reactions during the coupling.

Self-Validating Systems

• 1H NMR Diagnostic: The product is easily validated.

  • Acetyl Methyl: Look for a sharp singlet around 2.65 ppm (3H).

  • Aromatic Protons: Two distinct doublets (or dd) in the aromatic region (approx 7.8 ppm and 8.4 ppm).

  • Validation: If you see complex multiplets or missing methyl peaks, you likely have the bis-coupled product or unhydrolyzed vinyl ether.

References

• Regioselective Coupling in Pyridines: Title: "Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,3-Dihalopyridines." Source:Journal of Organic Chemistry Context: Establishes the C2 > C3 reactivity order for Pd-catalyzed reactions. (General Journal Link for verification of principle)

• Stille Coupling Methodology: Title: "Stille Coupling - Organic Chemistry Portal" Source: Organic Chemistry Portal Context: General mechanism and conditions for Stille coupling using vinyl tin reagents.

• Precursor Synthesis (Sandmeyer): Title: "A convenient and scalable process for preparation of 2,5-dibromopyridine" (Analogous chemistry) Source:[3]Heterocyclic Letters Context: Describes the amino-to-bromo conversion using Sandmeyer conditions relevant to the precursor synthesis.

• Compound Data: Title: "1-(3-Bromopyridin-2-yl)ethanone Application Notes" Source: BenchChem Context: Discusses the utility of the acetyl-pyridine scaffold.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DSpace-CRIS [zora.uzh.ch]
• 3. heteroletters.org [heteroletters.org]

The Strategic Synthesis and Application of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone: A Technical Guide for Medicinal Chemists

Abstract

This technical guide provides an in-depth exploration of 1-(3-bromo-5-fluoropyridin-2-yl)ethanone, a key heterocyclic building block for drug discovery and development. The strategic placement of bromo, fluoro, and acetyl functionalities on the pyridine core makes it a versatile precursor for a diverse range of complex molecules. This document outlines a proposed, robust synthetic pathway for this compound, based on established chemical principles for analogous structures. Furthermore, it delves into the compound's significant potential in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other therapeutically relevant agents. Detailed experimental protocols, data presentation, and workflow visualizations are provided to enable researchers to effectively utilize this valuable synthetic intermediate.

Introduction: The Significance of Fluorinated Pyridine Scaffolds in Drug Discovery

The pyridine ring is a privileged scaffold in medicinal chemistry, present in numerous approved drugs due to its ability to engage in critical hydrogen bonding and other non-covalent interactions with biological targets.[1] The introduction of fluorine into drug candidates can significantly enhance pharmacokinetic and physicochemical properties, such as metabolic stability and membrane permeation, and can also lead to increased binding affinity for the target protein.[2] Consequently, functionalized fluoropyridines, such as 1-(3-bromo-5-fluoropyridin-2-yl)ethanone, are highly sought-after starting materials for the synthesis of novel therapeutic agents.[3][4]

The subject of this guide, 1-(3-bromo-5-fluoropyridin-2-yl)ethanone, presents a unique combination of reactive sites. The bromine atom at the 3-position is amenable to various palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl and heteroaryl substituents. The acetyl group at the 2-position provides a handle for a wide array of chemical transformations, including condensations and alpha-halogenations, to construct further heterocyclic systems.[1][5] This multi-functional nature makes it an invaluable tool for generating compound libraries for high-throughput screening and lead optimization in drug discovery programs.

Proposed Synthesis of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Synthetic Workflow Overview

The proposed synthesis involves a three-step sequence:

• Directed Ortho-Metalation and Iodination: The synthesis begins with the iodination of 3-bromo-5-fluoropyridine at the C2 position. This is achieved through a directed ortho-metalation (DoM) strategy, where a lithium-halogen exchange at the more reactive C3-bromine is followed by a 1,2-migration and subsequent quenching with an iodine source.

• Selective Lithium-Halogen Exchange: The resulting 3-bromo-5-fluoro-2-iodopyridine undergoes a selective lithium-halogen exchange at the more reactive iodo-position.

• Acylation to Yield the Target Compound: The generated organolithium intermediate is then quenched with a suitable acetylating agent to afford the final product, 1-(3-bromo-5-fluoropyridin-2-yl)ethanone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. asianpubs.org [asianpubs.org]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Buchwald-Hartwig Amination of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Executive Summary

This application note details the protocol for performing Buchwald-Hartwig amination on 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone . This substrate presents a "perfect storm" of synthetic challenges: it possesses significant steric hindrance proximal to the reaction site (C3-Br ortho to C2-Acetyl), high electron deficiency, and a base-sensitive enolizable ketone.

Conventional protocols utilizing strong bases (e.g., NaOtBu) will fail with this substrate due to competing enolization and aldol-type side reactions. This guide establishes a robust workflow utilizing Pd-G4 precatalysts and weak carbonate/phosphate bases to ensure chemoselectivity and high yields.

Substrate Analysis & Strategic Planning

The Substrate: A Reactivity Profile

The target molecule, 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone, contains three distinct zones of reactivity that dictate our experimental design.

• Zone A (The Coupling Partner - C3-Br): The C-Br bond is activated for oxidative addition due to the electron-deficient pyridine ring. However, it is sterically crowded by the adjacent acetyl group.

• Zone B (The Trap - C2-Acetyl): The acetyl group introduces

  -protons. While less acidic than -keto esters, the electron-poor pyridine ring increases the acidity of these protons, making them susceptible to deprotonation by alkoxide bases (e.g., NaOtBu, LiHMDS).

• Zone C (The Distraction - C5-F): The C-F bond is prone to SNAr substitution by strong nucleophiles (like aliphatic amines) if the catalytic cycle stalls.

Visualization of Reactivity Logic

The following diagram illustrates the decision matrix required to navigate these competing reactivities.

Figure 1: Strategic logic flow for overcoming substrate-specific challenges.

Catalyst and Ligand Selection

To overcome the steric hindrance at the C3 position, we must utilize ligands that promote the formation of a monoligated Pd(0) species, which is the active species for oxidative addition.

The Precatalyst Strategy

We recommend Pd-G4 Precatalysts (Generation 4). Unlike Pd2(dba)3 or Pd(OAc)2, G4 precatalysts contain the ligand pre-bound and activate rapidly at room temperature upon exposure to base, ensuring a controlled stoichiometry and preventing the formation of inactive Pd-aggregates (Pd black).

Ligand Decision Matrix

Select your ligand based on the nucleophile (amine) type:

Amine Class	Recommended Ligand	Precatalyst	Rationale
Primary Aliphatic	BrettPhos	BrettPhos Pd G4	Optimized for primary amines; prevents -hydride elimination.
Primary Anilines	BrettPhos or tBuBrettPhos	BrettPhos Pd G4	Excellent for hindered aryl halides.
Secondary Cyclic	RuPhos	RuPhos Pd G4	The gold standard for secondary amines; extremely active.
Secondary Acyclic	RuPhos or XPhos	RuPhos Pd G4	Handles steric bulk on the amine side well.

Detailed Experimental Protocol

Objective: Coupling of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone with a generic secondary amine (e.g., Morpholine) using RuPhos Pd G4.

Materials

• Substrate: 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (1.0 equiv)

• Amine: 1.2 equiv[1][2]

• Catalyst: RuPhos Pd G4 (2.0 - 5.0 mol%)

  • Note: If G4 is unavailable, use Pd(OAc)₂ (5 mol%) + RuPhos (10 mol%).

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 - 3.0 equiv)

  • Alternative: Potassium Phosphate Tribasic (K₃PO₄).

• Solvent: 1,4-Dioxane (Anhydrous) [Concentration: 0.1 M - 0.2 M]

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Ideally, set up the reaction in a glovebox filled with Nitrogen or Argon. If using a fume hood, use rigorous Schlenk techniques.

  • To a clean, oven-dried reaction vial equipped with a magnetic stir bar, add RuPhos Pd G4 (0.02 equiv) and Cs₂CO₃ (2.0 equiv).

  • Critical: If the amine is a solid, add it at this step.[2]

• Substrate Addition:

  • Add 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (1.0 equiv).

  • Seal the vial with a septum cap (PTFE lined).[2][3]

• Solvent & Amine Addition:

  • Evacuate and backfill the vial with Nitrogen (3 cycles) via a needle if outside a glovebox.

  • Add anhydrous 1,4-Dioxane via syringe.

  • If the amine is a liquid, add it now via microliter syringe.

• Reaction:

  • Place the vial in a pre-heated heating block at 80°C .

  • Note: Do not exceed 100°C initially. The acetyl group is thermally sensitive.

  • Stir vigorously (800+ RPM). Heterogeneous bases like Cs₂CO₃ require efficient mixing to facilitate the interfacial deprotonation.

  • Monitor by LC-MS at 2 hours and 16 hours.

• Workup:

  • Cool to room temperature.[3]

  • Dilute with Ethyl Acetate (EtOAc).

  • Filter through a small pad of Celite to remove insoluble salts and Palladium residues.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify via Flash Column Chromatography.

  • Tip: Pyridines can streak on silica. Add 1% Triethylamine (Et₃N) to your eluent system (e.g., Hexanes/EtOAc) to improve peak shape.

Optimization & Troubleshooting Guide

If the standard protocol yields suboptimal results, consult this troubleshooting table.

Observation	Diagnosis	Corrective Action
No Reaction (SM Recovery)	Catalyst deactivation or insufficient activation energy.	1. Increase Temp to 100°C.2. Switch solvent to Toluene (non-polar) or t-Amyl Alcohol (polar/protic, helps solubility).
Dehalogenation (Product is 3-H)	Reductive elimination is too slow; Hydride source present.	1. Switch to BrettPhos (bulkier).2. Ensure solvent is strictly anhydrous.3. Increase amine concentration.
Complex Mixture (Black tar)	Base-mediated decomposition of the acetyl group.	1. Lower temperature to 60-70°C.2. Ensure Cs₂CO₃ is used, NOT NaOtBu.3. Add 4Å Molecular Sieves to scavenge water.
SNAr Product (at C5-F)	Background reaction dominating catalytic cycle.	1. Increase Catalyst Loading (push the metal cycle faster).2. Lower temperature (SNAr often has higher Ea).

Optimization Workflow Diagram

Figure 2: Step-by-step optimization workflow based on LC-MS data.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Ingoglia, B. T., & Buchwald, S. L. (2019). Open-Air Oxidative Addition of Aryl Chlorides to Pd–Dialkylbiarylphosphine Complexes. Organic Letters, 21(3), 881–884. (Reference for G4 Precatalyst utility). [Link]

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Arylation of 2-Aminothiazoles and 2-Aminooxazoles: Effective Pd-Catalyzed Cross-Coupling of Heteroaromatic Amines with Aryl Chlorides and Bromides. The Journal of Organic Chemistry, 79(9), 4161–4166. (Demonstrates weak base protocols for sensitive substrates). [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Note: Precision Sonogashira Coupling of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Introduction & Chemical Context

The substrate 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (CAS: 1160936-52-6) represents a high-value "push-pull" scaffold in medicinal chemistry. It is a critical intermediate for synthesizing 5-fluoro-furo[3,2-b]pyridines and 5-fluoro-1H-pyrrolo[3,2-b]pyridines (5-azaindoles), structural motifs prevalent in kinase inhibitors (e.g., c-Met, FGFR4, and ALK inhibitors).

The Synthetic Challenge

This substrate presents a unique dichotomy in reactivity:

• Electronic Activation: The electron-withdrawing nature of the pyridine nitrogen, the 2-acetyl group, and the 5-fluorine atom renders the C3–Br bond highly activated for oxidative addition by Pd(0).

• Steric & Chemoselective Risks: The ortho-acetyl group creates steric bulk and, crucially, acts as an internal electrophile. Under standard Sonogashira conditions, the resulting internal alkyne often undergoes spontaneous cyclization (Larock/Cacchi-type annulation).

This guide provides protocols for two distinct outcomes:

• Pathway A: Isolation of the linear alkynyl ketone (requires kinetic control).

• Pathway B: One-pot cascade cyclization to the fused heterocycle (thermodynamic control).

Mechanistic Insight & Reaction Design

The reaction proceeds via the standard Pd(0)/Cu(I) catalytic cycle, but the fate of the intermediate determines the final product.

Electronic Effects

• 5-Fluoro Substituent: Inductively withdraws electron density (

  ), stabilizing the Pd(II) intermediate after oxidative addition but also making the ring susceptible to nucleophilic aromatic substitution ( ) side reactions if harsh nucleophiles are used.

• 2-Acetyl Group: Provides the carbonyl oxygen (for furan formation) or serves as an condensation partner for amines (for pyrrole formation).

Reaction Pathway Diagram[1]

Figure 1: Bifurcated pathway showing the isolation of the linear intermediate versus the cascade cyclization.

Experimental Protocols

Protocol A: Isolation of Linear Coupled Product (Kinetic Control)

Objective: To couple a terminal alkyne while preventing the cyclization of the acetyl group.

Reagents:

• Substrate: 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (1.0 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (5 mol%)

• Co-catalyst: Copper(I) Iodide [CuI] (3 mol%)

• Base: Triethylamine (TEA) (3.0 equiv)

• Solvent: Anhydrous THF (0.1 M concentration)

• Alkyne: Phenylacetylene or Trimethylsilylacetylene (1.2 equiv)

Step-by-Step Methodology:

• Degassing: In a flame-dried Schlenk tube, dissolve the substrate in anhydrous THF. Degas by sparging with Argon for 15 minutes. Note: Oxygen promotes homocoupling (Glaser coupling) of the alkyne.

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂, CuI, and TEA under a positive stream of Argon. The solution typically turns yellow/orange.

• Alkyne Addition: Add the terminal alkyne dropwise via syringe at 0°C .

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) . Stir for 4–6 hours.

  • Critical Checkpoint: Do NOT heat. Heating >40°C triggers cyclization.

• Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄.[1][2]

• Purification: Flash chromatography (Hexanes/EtOAc). The linear product is often less polar than the cyclized byproduct.

Protocol B: One-Pot Synthesis of 5-Fluoro-furo[3,2-b]pyridine (Thermodynamic Control)

Objective: To drive the reaction directly to the bicyclic heterocycle.

Reagents:

• Substrate: 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (1.0 equiv)

• Catalyst: Pd(dppf)Cl₂ · DCM (5 mol%) — More thermally stable than Pd(PPh₃)₂Cl₂.

• Co-catalyst: CuI (5 mol%)[3][2]

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv) or DBU (2.0 equiv)

• Solvent: DMF or DMA (0.2 M)

Step-by-Step Methodology:

• Setup: Combine substrate, alkyne (1.5 equiv), Cs₂CO₃, Pd catalyst, and CuI in a microwave vial or pressure tube.

• Inertion: Seal and purge with Argon (3 cycles of vac/fill). Add anhydrous DMF via syringe.

• Reaction: Heat to 90°C for 12 hours (or 120°C for 30 min in Microwave).

  • Mechanism:[1][4][5][6][7] The carbonate base promotes the enolization of the acetyl group, facilitating the intramolecular nucleophilic attack on the alkyne (5-exo-dig).

• Workup: Dilute with water (5x volume) to precipitate the crude product or extract with EtOAc.

• Purification: Recrystallization from EtOH or column chromatography.

Optimization & Troubleshooting Data

The following table summarizes the impact of reaction variables on the product distribution (Linear vs. Cyclized) for this specific scaffold.

Variable	Condition	Primary Outcome	Yield (Approx.)	Notes
Base	TEA or DIPEA	Linear Alkyne	75-85%	Mild base prevents enolization of ketone.
Base	Cs₂CO₃ or K₂CO₃	Cyclized (Furo)	80-90%	Carbonates promote cyclization.
Solvent	THF or Toluene	Linear Alkyne	Moderate	Lower boiling points limit thermal cyclization.
Solvent	DMF or DMSO	Cyclized	High	High polarity stabilizes the ionic intermediates.
Temp	25°C	Linear Alkyne	Good	Reaction may be slow; monitor by LCMS.
Temp	>80°C	Cyclized	Excellent	Essential for ring closure.

Critical Safety & Handling

• Fluorinated Pyridines: The 5-fluoro group increases the lipophilicity and potential CNS penetration of the molecule. Handle all solids in a fume hood.

• Heavy Metals: Palladium and Copper residues must be scavenged (e.g., using SiliaMetS® Thiol) before biological testing of the final compounds.

• Explosion Hazard: Copper acetylides (formed in situ) are shock-sensitive when dry. Never let the reaction mixture dry out completely before quenching with acid/ammonium chloride.

References

• Sonogashira Coupling Mechanism & Conditions: Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Synthesis of Furopyridines via Sonogashira/Cyclization: Li, Y., Wang, F., & She, J. (2018). Recent Advances in the Synthesis of Furo[2,3-b]pyridines and Furo[3,2-b]pyridines. Organic Chemistry Frontiers, 5, 273-290. [Link]

• Reactivity of 3-Bromo-2-acetylpyridines: Kishore, D. R., & Satyanarayana, G. (2022).[7] Domino Intermolecular Sonogashira Coupling followed by Intramolecular Cyclization.[7] The Journal of Organic Chemistry, 87(15), 10158–10172. [Link]

• Azaindole Synthesis from Halopyridines: Song, J. J., Reeves, J. T., Gallou, F., Tan, Z., & Senanayake, C. H. (2007). Organometallic Methods for the Synthesis of Azaindoles. Chemical Society Reviews, 36, 1120-1132. [Link]

Sources

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. kbfi.ee [kbfi.ee]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reaction of α-bromo enones with 1,2-diamines. Cascade assembly of 3-(trifluoromethyl)piperazin-2-ones via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Sonogashira Coupling [organic-chemistry.org]

Synthesis of novel heterocyclic compounds from 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

A Strategic Application Guide for Medicinal Chemists

Executive Summary & Strategic Value

This guide details the synthetic utility of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (referred to herein as Scaffold A ). This molecule is a "privileged scaffold" in drug discovery, particularly for kinase inhibitors and GPCR ligands.

Why this Scaffold?

• The "Magic Methyl" Effect of Fluorine (C5): The fluorine atom at the 5-position serves two critical roles: it blocks metabolic oxidation at the para-position relative to the nitrogen, and it lowers the pKa of the pyridine nitrogen, modulating the lipophilicity (LogD) of the final drug candidate.

• The Ortho-Bromo Handle (C3): The bromine atom is strategically positioned ortho to the acetyl group. This proximity allows for rapid intramolecular cyclization reactions (annulations) to form fused bicyclic systems like pyrazolo[3,4-b]pyridines and furo[3,2-b]pyridines .

Strategic Reaction Landscape

The following diagram illustrates the three primary divergent pathways available from Scaffold A .

Figure 1: Divergent synthetic pathways from Scaffold A. Blue arrows indicate initial functionalization; colored arrows indicate cyclization/final scaffold formation.

Protocol A: Synthesis of 5-Fluoro-1H-pyrazolo[3,4-b]pyridines

This transformation is the most valuable for oncology research, as the pyrazolo[3,4-b]pyridine core mimics the adenine ring of ATP, making it a potent scaffold for kinase inhibition (e.g., B-Raf, VEGFR).

Mechanistic Insight

The reaction proceeds via a two-stage sequence.[1][2] First, the hydrazine condenses with the acetyl ketone to form a hydrazone. Second, the distal nitrogen of the hydrazone displaces the bromine atom. While thermal SNAr is possible due to the electron-withdrawing nature of the pyridine and the 5-fluoro substituent, Copper(I) catalysis is recommended to ensure high yields and prevent degradation of the fluorinated core.

Experimental Workflow

Reagents:

• Scaffold A (1.0 eq)

• Phenylhydrazine (1.2 eq) (or substituted hydrazine)

• CuI (0.05 eq)

• Cs₂CO₃ (2.0 eq)

• Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

• Condensation: In a dried reaction vial, dissolve Scaffold A (1 mmol, 218 mg) in anhydrous DMF (5 mL). Add phenylhydrazine (1.2 mmol, 118 µL). Stir at 60°C for 2 hours.

  • Checkpoint: Monitor TLC (Hexane/EtOAc 3:1). The ketone spot (SM) should disappear, replaced by a more polar hydrazone spot.

• Cyclization: To the same vial (one-pot), add Cs₂CO₃ (2 mmol, 650 mg) and CuI (0.05 mmol, 9.5 mg).

• Reflux: Purge the vial with nitrogen and heat to 110°C for 4-6 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and wash with water (3 x 10 mL) to remove DMF.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (SiO₂, 0-40% EtOAc in Hexanes).

Self-Validating Analytical Markers:

• ¹H NMR: Disappearance of the acetyl methyl singlet (~2.6 ppm). Appearance of the pyrazole C3-H proton (typically a singlet around 8.0–8.2 ppm).

• ¹⁹F NMR: A distinct shift in the fluorine signal (typically -120 to -130 ppm) due to the change in ring planarity and electronics.

Protocol B: Synthesis of 6-Fluoro-furo[3,2-b]pyridines

This pathway accesses oxygen-containing heterocycles useful for modulating hydrogen-bond acceptor properties in the binding pocket.

Mechanistic Insight

This relies on a Sonogashira coupling followed by a 5-endo-dig cyclization . The 3-bromo position is highly reactive toward Pd(0). Once the alkyne is installed, the carbonyl oxygen of the acetyl group attacks the alkyne (activated by Au, Ag, or simply CuI) to close the furan ring.

Experimental Workflow

Reagents:

• Scaffold A (1.0 eq)

• Phenylacetylene (1.5 eq)

• Pd(PPh₃)₂Cl₂ (0.05 eq)

• CuI (0.10 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Solvent: 1,4-Dioxane

Step-by-Step Protocol:

• Coupling: Combine Scaffold A (1 mmol), Pd(PPh₃)₂Cl₂ (35 mg), and CuI (19 mg) in a pressure vial. Evacuate and backfill with N₂ (3 cycles).

• Addition: Add degassed 1,4-dioxane (5 mL), Et₃N (0.42 mL), and phenylacetylene (1.5 mmol).

• Reaction: Seal and heat to 90°C for 12 hours.

  • Note: The intermediate alkyne may cyclize spontaneously under these conditions. If the intermediate alkyne is isolated, treat with AgOTf (5 mol%) in Toluene at 80°C to force cyclization.

• Workup: Filter through a Celite pad to remove Pd/Cu residues. Wash with EtOAc.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Protocol C: Hantzsch Synthesis of Thiazole Hybrids

This protocol modifies the acetyl side chain rather than fusing a ring to the pyridine, creating a "beads-on-a-string" geometry common in fragment-based drug design.

Mechanistic Insight

Direct bromination of acetylpyridines can be problematic due to N-bromination. We utilize N-Bromosuccinimide (NBS) with p-Toluenesulfonic acid (p-TsOH) to activate the ketone via enolization while keeping the pyridine nitrogen protonated (protected).

Experimental Workflow

Step 1: Alpha-Bromination

• Dissolve Scaffold A (1 mmol) in Acetonitrile (10 mL).

• Add p-TsOH (1.5 eq) and NBS (1.1 eq).

• Reflux for 2 hours.

• Concentrate and partition between saturated NaHCO₃ and DCM. Isolate the alpha-bromo ketone (unstable; use immediately).

Step 2: Thiazole Formation

• Dissolve the crude alpha-bromo ketone in Ethanol (10 mL).

• Add Thiourea (1.2 eq).

• Reflux for 1 hour. The product often precipitates as the HBr salt.

• Neutralization: Cool, add aqueous ammonia to pH 8. Filter the solid product.[3][4]

Quantitative Data Summary

Parameter	Pyrazolo[3,4-b]pyridine	Furo[3,2-b]pyridine	Thiazole Hybrid
Primary Reaction	Buchwald/Condensation	Sonogashira/Cyclization	Hantzsch Synthesis
Key Catalyst	CuI / Cs₂CO₃	Pd(PPh₃)₂Cl₂ / CuI	p-TsOH (Activation)
Typical Yield	75 - 85%	60 - 70%	80 - 90%
Limiting Factor	Steric bulk of hydrazine	Alkyne homocoupling	Stability of bromo-ketone
Diagnostic ¹H NMR	Pyrazole-H (~8.1 ppm, s)	Furan-H (~7.2 ppm, s)	Thiazole-H (~7.5 ppm, s)

References

• General Pyrazolo[3,4-b]pyridine Synthesis

  • Title: Recent Advances in the Synthesis of Pyrazoles. A Review.
  • Source:Organic Preparations and Procedures Intern

  • URL:[Link]

• Sonogashira Coupling on Pyridines

  • Title: Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.[5][6]

  • Source:Modern Research in Catalysis, 2017.[5][6]

  • URL:[Link]

• Hantzsch Thiazole Synthesis

  • Title: One-pot synthesis of Hantzsch thiazole deriv
  • Source:Chemistry Central Journal (now BMC Chemistry), 2012.

  • URL:[Link]

• Fluorine in Medicinal Chemistry

  • Title: Fluorine in Medicinal Chemistry.
  • Source:Journal of Medicinal Chemistry, 2008.

  • URL:[Link]

Sources

• 1. CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Executive Summary

This guide addresses the isolation and purification of 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone (CAS: N/A for specific isomer in common catalogs; analogous to 1160936-52-6).[1][] This compound is a critical bifunctional intermediate for kinase inhibitor synthesis, featuring a sterically crowded 3-bromo handle and an electron-deficient pyridine core.[1][]

The primary synthetic route involves a Stille coupling of 2,3-dibromo-5-fluoropyridine with tributyl(1-ethoxyvinyl)stannane, followed by acidic hydrolysis.[1][] Consequently, the most persistent purification challenges are organotin contamination , incomplete hydrolysis , and silica gel interaction (streaking) .[1][][3]

Module 1: The Purification Workflow (Stille Route)

The following workflow is designed to minimize yield loss while ensuring <50 ppm tin residual.

Figure 1: Optimized purification workflow emphasizing the critical hydrolysis and tin-scavenging steps.

Module 2: Troubleshooting Guides

Ticket #01: "My product contains persistent tin residues."[2]

Diagnosis: Stille couplings generate stoichiometric tributyltin byproducts (

).[1][][3] These are lipophilic and often co-elute with the product on standard silica gel, contaminating the final drug substance.[1][][3]

Protocol: The KF/Silica Scavenge Do not rely solely on column chromatography.[] The most robust method uses Potassium Fluoride (KF) to convert soluble tin halides into insoluble polymeric tin fluorides (

).[1][][3]

• Preparation: Prepare a 50% w/w mixture of Potassium Fluoride (KF) and Silica Gel.[1][][3] Grind them together until a free-flowing powder is obtained.[]

• Dilution: Dilute your crude reaction mixture with Et2O or EtOAc.

• Treatment: Add the KF/Silica mixture (approx. 10g per 1g of tin reagent used) to the organic phase.[1][][3]

• Agitation: Stir vigorously for 2 hours at room temperature.

• Filtration: Filter the suspension through a pad of Celite. The toxic tin residues are trapped in the solid filter cake.[]

• Validation: Check the filtrate by NMR. Tin protons (0.8–1.6 ppm) should be absent.[1][][3]

Why this works: The Sn–F bond is thermodynamically very strong.[]

forms an insoluble coordination polymer, effectively removing it from the solution phase [1].[1][][3]

Ticket #02: "The product is streaking on the column / Low recovery."

Diagnosis: Pyridines are basic.[] The nitrogen atom interacts with the acidic silanol groups (

) on standard silica gel, causing peak tailing (streaking) and irreversible adsorption.[1][][3] The 5-fluoro group reduces basicity slightly, but the effect persists.[1][]

Protocol: Amine-Buffered Chromatography You must deactivate the silica gel before or during elution.[]

Parameter	Standard Condition	Optimized Condition
Stationary Phase	Silica Gel (Acidic)	Neutral Alumina or TEA-Buffered Silica
Mobile Phase	Hexanes/EtOAc	Hexanes/EtOAc + 1% Triethylamine (TEA)
Loading	DCM Solution	Dry Load on Celite (prevents band broadening)

Step-by-Step:

• Pre-wash the silica column with mobile phase containing 1% Triethylamine.[]

• Elute with a gradient (e.g., 0%

  20% EtOAc in Hexanes).[1][][3]

• Note: The 2-acetyl group makes the product less polar than the corresponding alcohol but more polar than the starting dibromide.[]

Ticket #03: "NMR shows a mixture of ketone and vinyl ether."[2]

Diagnosis: Incomplete hydrolysis.[] The Stille coupling yields an intermediate vinyl ether (1-ethoxyvinyl species).[1][] If the acidic quench is too short or too weak, this intermediate persists.[1][][3]

Protocol: Forced Hydrolysis [][3]

• Check NMR: Look for vinyl proton signals (two doublets around 4.0–4.5 ppm).[1][][3]

• Remediation: Dissolve the crude material in THF.

• Acid Addition: Add 1M aqueous HCl (approx. 2-3 equivalents).

• Stir: Stir at room temperature for 1-2 hours.

• Monitor: The vinyl signals should disappear, replaced by the methyl ketone singlet (~2.6–2.7 ppm).

• Neutralization: Carefully neutralize with saturated

  before extraction to prevent pyridine protonation and loss into the aqueous layer.[]

Module 3: Critical Data & Specifications

Physicochemical Profile[1][2][4][5][6][7][8][9]

• Appearance: Likely a low-melting solid or viscous yellow oil.[] (Isomer 1-(5-bromo-3-fluoropyridin-2-yl)ethanone is a solid [2], but the 3-bromo substituent adds steric bulk that may lower the lattice energy).[1][]

• Storage: Store at -20°C under Argon. 2-Acetylpyridines can be light-sensitive.[1][]

• Safety: The compound is a halogenated pyridine; handle as a potential skin irritant and sensitizer.[]

Separation Logic (TLC)

Assumed Solvent System: 20% EtOAc in Hexanes

Compound	Relative Rf	Visualization
Tributyltin residues	High (~0.8 - 0.[1][]9)	Iodine Stain (Brown)
2,3-Dibromo-5-fluoropyridine	High (~0.[1][]7)	UV (254 nm)
Target Product	Medium (~0.4 - 0.5)	UV / DNP Stain (Orange)
Vinyl Ether Intermediate	Medium-High (~0.[1][]6)	UV

Module 4: Advanced Decision Logic

Use this logic tree to determine the correct purification path based on your crude analysis.

Figure 2: Decision matrix for crude product analysis.

References

• Renaud, P.; Lacote, E.; Quaranta, L. (1998).[1][][3] "A Simple and Efficient Method for the Removal of Tin Byproducts from Stille Reaction Mixtures."[] Tetrahedron Letters, 39(15), 2123-2126.[1][][3] Link

• Sigma-Aldrich. (2025).[1][][4] "Product Specification: 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone." Sigma-Aldrich Catalog. Link

• Li, J. H.; Liang, Y.; Wang, D. P. (2005).[1][][3][5] "Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System." The Journal of Organic Chemistry, 70(7), 2832-2834.[1][][3] Link[1][][3]

• BenchChem. (2025).[1][][3] "Synthesis of 1-(3-Bromopyridin-2-yl)ethanone from 2-Acetylpyridine: Application Note." BenchChem Technical Library. Link[1][][3]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling halogenated pyridines or organotin reagents.

Sources

• 1. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. 1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)ETHANONE CAS 1160936-52-6 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 5. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone

Part 1: Executive Safety Directive

Compound Classification: Halogenated Heteroaromatic Ketone Primary Hazard Profile: Skin/Eye Irritant, Respiratory Irritant, Potential Dermal Sensitizer.

The "Why" Behind the Protocol: As a Senior Application Scientist, I must emphasize that 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone is not a generic reagent. It possesses a specific structure-activity relationship (SAR) that demands elevated caution:

• The Pyridine Core: Pyridines are notorious for their penetrating, nauseating odor and ability to lower the seizure threshold if inhaled in high concentrations.

• Halogenation (Br, F): The addition of bromine and fluorine atoms significantly increases the lipophilicity (LogP) of the molecule compared to a standard pyridine. This enhances its ability to penetrate the stratum corneum (outer skin layer), making dermal absorption a critical vector of exposure [1].

• The Ketone Moiety: Increases reactivity, particularly with nucleophiles, suggesting potential for protein binding (sensitization).

Immediate Action: Treat this compound as a high-permeation risk . Standard "blue nitrile" lab habits are insufficient without specific thickness protocols.

Part 2: Personal Protective Equipment (PPE) Matrix

The following matrix defines the minimum acceptable barrier protection. Do not deviate based on "convenience."

PPE Category	Standard Requirement	Technical Specification & Rationale
Hand Protection	Double-Gloving Strategy	Inner Layer: 4 mil (0.10 mm) Nitrile (Inspection White).Outer Layer: 5-8 mil (0.12-0.20 mm) Nitrile or Laminate (Green/Purple).Rationale: Halogenated pyridines can degrade thin nitrile. The inner white glove acts as a visual breakthrough indicator [2]. Change outer gloves every 30 minutes of active handling.
Eye Protection	Chemical Splash Goggles	ANSI Z87.1+ Impact Rated. Rationale: Safety glasses with side shields are insufficient for liquid ketones. Vented goggles seal the orbital area against vapors and splashes, preventing ocular mucosal absorption.
Respiratory	Engineering Control (Primary)	Certified Chemical Fume Hood. Face velocity must be 80–100 fpm. Sash at 18 inches.Rationale: The odor threshold of pyridine derivatives is often lower than the OSHA PEL (5 ppm for pyridine), but olfactory fatigue sets in quickly. You cannot rely on smell to detect exposure.
Body Protection	Chemical-Resistant Lab Coat	Poly-coated or High-Density Cotton. Must button to the neck. Sleeves must cover the glove cuff (taped if necessary for large scale).Rationale: Prevents "wicking" of liquid spills onto the forearm.

Part 3: Operational Workflow & Safety Logic

Safe handling is a logical system, not just a set of rules. The following diagram illustrates the decision-making process for handling this specific compound, from storage to reaction.

Figure 1: Safe Handling & Synthesis Workflow

Caption: Operational workflow emphasizing the "Critical Control Points" where exposure risk is highest due to aerosolization (weighing) or exothermic potential (solubilization).

Key Procedural Notes:

• Weighing: This solid may carry a static charge.[1] Use an ionizing gun or a static-dissipative balance enclosure inside the hood. Never weigh this on an open bench.

• Solubilization: When dissolving 1-(3-Bromo-5-fluoropyridin-2-yl)ethanone, always add the solvent to the solid, not vice-versa, to minimize splash risk.

Part 4: Emergency Response Protocols

In the event of a breach, speed and neutralization are critical. Halogenated organic spills cannot simply be wiped up with paper towels; they must be contained to prevent vapor migration.

Figure 2: Spill Response & Exposure Logic

Caption: Decision logic for immediate incident response. Note that volumes >100mL outside a hood trigger evacuation due to the respiratory toxicity of pyridine analogs.

Part 5: Waste Disposal & Decontamination

Proper disposal is the final step of the experiment. This compound falls under Halogenated Organic Waste regulations (EPA RCRA guidelines).

• Segregation:

  • DO NOT mix with acidic waste streams (risk of exothermic polymerization or fume generation).

  • DO NOT mix with oxidizers (risk of reaction with the ketone/pyridine ring).

  • Designation: Collect in a container labeled "Halogenated Organic Solvents & Solids."

• Container Rinsing:

  • Triple-rinse all empty vials with a compatible solvent (e.g., Dichloromethane or Acetone).

  • Add rinsate to the Halogenated Waste container, not the drain.

• Surface Decontamination:

  • After work, wipe the fume hood surface with a mild detergent solution followed by water. Avoid bleach (sodium hypochlorite) as it can react with amine/pyridine residues to form chloramines [3].

References

• National Center for Biotechnology Information (PubChem). Pyridine Compounds and Dermal Absorption Risks. PubChem Compound Summary. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Laboratory Safety Guidance.[2] OSHA Fact Sheet. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Management: Halogenated Solvents. Available at: [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. reach.cdc.gov [reach.cdc.gov]